Cas no 1617-40-9 (2-Pentenoic acid,2-methyl-, ethyl ester, (2E)-)

• Product Name: 2-Pentenoic acid,2-methyl-, ethyl ester, (2E)-
• CAS No: 1617-40-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 215239
• PubChem ID: 6436311
• Update Time: 2025-04-19

2-Pentenoic acid,2-methyl-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid,2-methyl-, ethyl ester, (2E)-
• ethyl 2-methylpent-2-enoate
• ethyl (2E)-2-methylpent-2-enoate
• Ethyl (E)-2-methylpent-2-en-1-oate
• Ethyl (E)-2-methyl-2-pentenoate
• ETHYL TRANS-2-METHYL-2-PENTENOATE
• (E)-2-Methyl-2-pentenoic acid ethyl ester
• NS00082049
• 2-Pentenoic acid, 2-methyl-, ethyl ester
• 58625-96-0
• ethyl 2-methyl-2-pentenoate
• ETHYL 2-METHYL-2-PENTENOATE, TRANS-
• (E)-2-methyl-pent-2-enoic acid ethyl ester
• HYQYCHQAUPHFKX-VOTSOKGWSA-N
• AKOS006237400
• ethyl (2E)-2-methyl-2-pentenoate
• EINECS 216-574-2
• A831954
• UNII-Q01A9HRA5X
• Q27286829
• ethyl (E)-2-methylpent-2-enoate
• ETHYL TRANS-2-METHYL-2-PENTENOATE [FHFI]
• (E)-ethyl 2-methylpent-2-enoate
• FEMA NO. 4290
• DTXSID6074962
• LMFA07010885
• ethyl 2-methyl-2(E)-pentenoate
• 1617-40-9
• Ethyl 2-methyl-2-pentenoate, (2E)-
• 2-Pentenoic acid, 2-methyl-, ethyl ester, (E)-
• Ethyl 2-methylpent-2-en-1-oate
• 2-PENTENOIC ACID, 2-METHYL-, ETHYL ESTER, (2E)-
• Q01A9HRA5X
• SCHEMBL134789
• CHEBI:180291
• EINECS 261-367-2
• (2E)-ethyl 2-methyl-2-pentenoate
• DTXSID101301931

• Inchi： 1S/C8H14O2/c1-4-6-7(3)8(9)10-5-2/h6H,4-5H2,1-3H3/b7-6+
• InChI Key： HYQYCHQAUPHFKX-VOTSOKGWSA-N
• SMILES： O(CC)C(/C(/C)=C/CC)=O

Computed Properties

• Exact Mass: 142.09938
• Monoisotopic Mass: 142.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.1

Experimental Properties

• Density: 0.902±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 171.6±9.0 ºC (760 Torr),
• Flash Point: 59.6±9.2 ºC,
• Refractive Index: 1.431
• Solubility: Slightly soluble (3 g/l) (25 º C),
• FEMA: 4290 | ETHYL TRANS-2-METHYL-2-PENTENOATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters